Cas no 120758-03-4 (2-Chloro-3,5-dimethoxyaniline)

• Product Name: 2-Chloro-3,5-dimethoxyaniline
• CAS No: 120758-03-4
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD20691142
• CID: 1094646
• PubChem ID: 22743074
• Update Time: 2025-11-02

2-Chloro-3,5-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,5-dimethoxyaniline
• 2-chloro-3,5-dimethoxybenzenamine
• 2-chloro-3,5-dimethoxy-Benzenamine
• QAQJMSZWWPFNJB-UHFFFAOYSA-N
• 2-Chloro-3,5-dimethoxy-phenylamine
• AK149636
• Z2301499876

• MDL： MFCD20691142
• Inchi： 1S/C8H10ClNO2/c1-11-5-3-6(10)8(9)7(4-5)12-2/h3-4H,10H2,1-2H3
• InChI Key： QAQJMSZWWPFNJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1OC)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 44.5

2-Chloro-3,5-dimethoxyaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-3,5-dimethoxyaniline

2-Chloro-3,5-dimethoxyaniline (CAS No. 120758-03-4): A Versatile Intermediate in Organic Synthesis

2-Chloro-3,5-dimethoxyaniline (CAS 120758-03-4) is an important aromatic amine compound with significant applications in pharmaceutical and agrochemical research. This chlorinated dimethoxy aniline derivative has gained attention in recent years due to its unique structural features that make it valuable for synthesizing various bioactive molecules. With the increasing demand for specialty chemicals in drug discovery, compounds like 2-Chloro-3,5-dimethoxyaniline have become crucial building blocks for medicinal chemists.

The molecular structure of 2-Chloro-3,5-dimethoxyaniline contains both electron-donating methoxy groups and an electron-withdrawing chloro substituent, creating interesting electronic properties that influence its reactivity. This balance makes it particularly useful in Pd-catalyzed coupling reactions, which are currently trending in pharmaceutical research due to their efficiency in forming carbon-carbon bonds. Recent studies highlight its potential in creating novel heterocyclic compounds, addressing the growing need for new drug candidates in areas like antimicrobial resistance and cancer therapeutics.

From a synthetic chemistry perspective, 2-Chloro-3,5-dimethoxyaniline serves as a precursor for various azo dyes and functional materials. Its applications extend to the development of organic semiconductors, a rapidly growing field driven by demand for flexible electronics and sustainable energy solutions. Researchers are particularly interested in how the chloro and methoxy substituents can influence the optical and electronic properties of resulting materials, making this compound relevant to current investigations into organic photovoltaics and OLED technologies.

The global market for fine chemical intermediates like 2-Chloro-3,5-dimethoxyaniline has seen steady growth, with Asia-Pacific regions showing particular interest due to expanding pharmaceutical manufacturing capabilities. Industry reports suggest increased demand for such specialty aromatic amines in contract research organizations and academic laboratories working on drug discovery projects. The compound's stability and relatively straightforward synthesis make it attractive for both small-scale research and potential industrial applications.

Recent innovations in green chemistry have explored more sustainable routes to produce 2-Chloro-3,5-dimethoxyaniline, addressing environmental concerns in chemical manufacturing. Researchers are investigating catalytic methods and alternative solvents to reduce waste and energy consumption during its synthesis. These developments align with current industry trends toward sustainable chemical production and respond to growing regulatory pressures for cleaner manufacturing processes.

Analytical characterization of 2-Chloro-3,5-dimethoxyaniline typically involves advanced techniques like HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, particularly in pharmaceutical contexts where impurity profiles must meet stringent regulatory standards. Modern quality control methods have become increasingly sophisticated to ensure batch-to-batch consistency of such intermediates.

Storage and handling of 2-Chloro-3,5-dimethoxyaniline require standard laboratory precautions for organic compounds. It should be kept in airtight containers away from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound, reflecting current best practices in laboratory safety protocols.

Future research directions for 2-Chloro-3,5-dimethoxyaniline may explore its potential in emerging fields like metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features make it interesting for designing new functional materials with tailored properties. As synthetic methodologies continue to advance, particularly in C-H activation and photocatalysis, the utility of this compound is likely to expand further.

For researchers sourcing 2-Chloro-3,5-dimethoxyaniline, it's important to verify the supplier's certificates of analysis and quality assurance processes. The compound is available from several specialty chemical suppliers with varying purity grades suitable for different applications. Current market trends show increasing preference for suppliers who provide detailed technical documentation and regulatory support for research applications.

In conclusion, 2-Chloro-3,5-dimethoxyaniline (CAS 120758-03-4) represents a valuable chemical building block with diverse applications across multiple research fields. Its importance is likely to grow as synthetic chemists continue developing novel methodologies and as demand increases for specialized organic intermediates in pharmaceutical and material science research. The compound's unique structural features ensure its continued relevance in addressing current scientific challenges and technological needs.